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Compound of Interest

Compound Name: SR1664

Cat. No.: B610964 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and a step-by-step procedure for the safe

disposal of SR1664, a PPARγ modulator. While specific institutional and local regulations must

always be followed, this document outlines a general framework based on the known

properties of the compound and standard laboratory safety practices.

Chemical and Physical Properties of SR1664
A comprehensive understanding of a compound's properties is the foundation of its safe

handling and disposal. Key data for SR1664 are summarized below.

Property Value Citations

Chemical Formula C₃₃H₂₉N₃O₅ [1]

Molecular Weight 547.60 g/mol [1]

Appearance Red solid

Solubility DMSO: 50 mg/mL

Storage Temperature -20°C [2]

Purity ≥92% (HPLC) [3]
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SR1664 Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of SR1664 waste, from

initial generation to final removal by a licensed service.

Step 1: Waste Identification & Segregation

Step 2: Waste Containment & Labeling

Step 3: Storage & Documentation

Step 4: Disposal

Generated SR1664 Waste
(Solid, Contaminated Labware, Solutions)

Segregate Solid Waste
(e.g., unused compound, contaminated gloves/wipes)

Segregate Liquid Waste
(e.g., DMSO solutions)

Place Solid Waste in a Labeled,
Sealable Container

Place Liquid Waste in a Labeled,
Leak-Proof, Compatible Container

Label Containers with:
'Hazardous Waste - SR1664',

Chemical Name, Concentration,
Date, and Hazard Symbols

Store in a Designated, Secure
Hazardous Waste Accumulation Area

Maintain Waste Inventory Log

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Company
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Caption: Logical workflow for the proper disposal of SR1664 waste.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol details the necessary steps for the safe disposal of SR1664. This

procedure is based on general best practices for laboratory chemical waste management and

should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling SR1664 waste.

2. Waste Segregation:

Solid Waste:

Collect unused or expired solid SR1664, as well as contaminated items such as gloves,

weigh boats, and absorbent paper, in a designated, sealable, and clearly labeled

hazardous waste container.[4]

Do not mix with other incompatible waste streams.

Liquid Waste:

Collect solutions containing SR1664 (e.g., in DMSO) in a separate, leak-proof, and

chemically compatible container.[4][5]

Ensure the container is properly labeled as hazardous waste.

Do not mix with other solvent waste unless confirmed to be compatible.

3. Waste Container Labeling:
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "SR1664," the concentration (if in solution), the date of accumulation, and

any relevant hazard symbols.[4][5][6]

4. Storage of Waste:

Store sealed waste containers in a designated and secure hazardous waste accumulation

area within the laboratory.

This area should be away from general lab traffic and drains.

Follow your institution's guidelines for the maximum allowable time for waste accumulation.

5. Final Disposal:

The ultimate disposal of SR1664 waste must be handled by a licensed hazardous waste

disposal company.[5]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste.

Do not attempt to dispose of SR1664 down the drain or in the regular trash.[7][8]

Important Considerations:

Consult the Safety Data Sheet (SDS): Before handling SR1664, always review the

manufacturer's SDS for the most specific and up-to-date safety and disposal information.[5]

[9]

Institutional Policies: Your institution's EHS office is the primary resource for specific waste

disposal procedures and regulations. Always adhere to their guidelines.[10][11]

Regulatory Compliance: Chemical waste disposal is regulated by local, state, and federal

laws. Ensure all procedures are in full compliance with these regulations.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b610964?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b610964?utm_src=pdf-body
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.benchchem.com/product/b610964?utm_src=pdf-body
https://www.cdph.ca.gov/Programs/CEH/DRSEM/Pages/EMB/MedicalWaste/MedicalWaste.aspx
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b610964?utm_src=pdf-body
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.merckmillipore.com/MY/en/product/msds/EMD_BIO-516570
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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